3-Fluoro-1-(3-methyl-4-nitrophenyl)pyrrolidine
Cat. No. B8289382
M. Wt: 224.23 g/mol
InChI Key: UCDHFXDESJSXDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09096614B2
Procedure details
Prepared from 4-chloro-2-methyl-1-nitrobenzene and 3-fluoropyrrolidine following the method used to prepare Intermediate 49. LCMS (ES+) 224.90 (M+H)+, RT 2.90 minutes (method 1).
[Compound]
Name
Intermediate 49
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([CH3:11])[CH:3]=1.[F:12][CH:13]1[CH2:17][CH2:16][NH:15][CH2:14]1>>[F:12][CH:13]1[CH2:17][CH2:16][N:15]([C:2]2[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([CH3:11])[CH:3]=2)[CH2:14]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CC(=C(C=C1)[N+](=O)[O-])C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC1CNCC1
|
Step Two
[Compound]
|
Name
|
Intermediate 49
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
LCMS (ES+) 224.90 (M+H)+, RT 2.90 minutes (method 1)
|
|
Duration
|
2.9 min
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
FC1CN(CC1)C1=CC(=C(C=C1)[N+](=O)[O-])C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
